Cas no 2229008-13-1 (tert-butyl N-{2-2-(methylamino)propan-2-ylphenyl}carbamate)

Tert-butyl N-{2-[2-(methylamino)propan-2-yl]phenyl}carbamate is a carbamate-protected amine derivative with a tert-butyloxycarbonyl (Boc) group, commonly employed in organic synthesis and pharmaceutical intermediates. The Boc group provides stability under basic conditions while allowing selective deprotection under acidic conditions, making it valuable for multi-step syntheses. Its structure, featuring a secondary amine and a sterically hindered tert-butyl moiety, enhances solubility in organic solvents and facilitates controlled reactivity. This compound is particularly useful in peptide coupling reactions and as a precursor for bioactive molecules. Its well-defined protective group strategy ensures efficient purification and handling, making it a reliable choice for complex synthetic applications.
tert-butyl N-{2-2-(methylamino)propan-2-ylphenyl}carbamate structure
2229008-13-1 structure
Product Name:tert-butyl N-{2-2-(methylamino)propan-2-ylphenyl}carbamate
CAS No:2229008-13-1
MF:C15H24N2O2
MW:264.363264083862
CID:6042753
PubChem ID:165697432
Update Time:2025-05-26

tert-butyl N-{2-2-(methylamino)propan-2-ylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{2-2-(methylamino)propan-2-ylphenyl}carbamate
    • 2229008-13-1
    • EN300-1875196
    • tert-butyl N-{2-[2-(methylamino)propan-2-yl]phenyl}carbamate
    • Inchi: 1S/C15H24N2O2/c1-14(2,3)19-13(18)17-12-10-8-7-9-11(12)15(4,5)16-6/h7-10,16H,1-6H3,(H,17,18)
    • InChI Key: ZWBPDPONBRSLCI-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC=CC=1C(C)(C)NC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 264.183778013g/mol
  • Monoisotopic Mass: 264.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 50.4Ų

tert-butyl N-{2-2-(methylamino)propan-2-ylphenyl}carbamate Pricemore >>

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tert-butyl N-{2-2-(methylamino)propan-2-ylphenyl}carbamate Related Literature

Additional information on tert-butyl N-{2-2-(methylamino)propan-2-ylphenyl}carbamate

Research Brief on tert-butyl N-{2-2-(methylamino)propan-2-ylphenyl}carbamate (CAS: 2229008-13-1)

The compound tert-butyl N-{2-2-(methylamino)propan-2-ylphenyl}carbamate (CAS: 2229008-13-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its carbamate-protected amine functionality and unique structural features, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex therapeutic agents.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of biologically active molecules. Researchers have reported its utility in the construction of novel scaffolds targeting central nervous system (CNS) disorders, owing to its ability to cross the blood-brain barrier. The tert-butyl carbamate group provides both protection for the amine functionality and enhanced solubility, making it particularly valuable in medicinal chemistry applications.

Recent synthetic methodologies have focused on optimizing the production of tert-butyl N-{2-2-(methylamino)propan-2-ylphenyl}carbamate with improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that reduced reaction times by 40% while maintaining high enantiomeric purity. This advancement is particularly significant for scale-up processes in pharmaceutical manufacturing.

Pharmacological evaluations of derivatives containing this structural motif have shown promising results in preclinical models of neurodegenerative diseases. The compound's ability to modulate neurotransmitter systems, particularly dopamine and serotonin pathways, has been highlighted in several recent publications. These findings suggest potential applications in the treatment of Parkinson's disease, depression, and other CNS disorders.

Structural-activity relationship (SAR) studies have revealed that modifications to the tert-butyl N-{2-2-(methylamino)propan-2-ylphenyl}carbamate scaffold can significantly influence receptor binding affinity and selectivity. Researchers are particularly interested in how variations in the methylamino group affect the molecule's pharmacokinetic properties and metabolic stability.

From a safety perspective, recent toxicological assessments indicate that the compound has a favorable profile with minimal off-target effects at therapeutic concentrations. However, further studies are needed to fully characterize its long-term safety and potential drug-drug interactions.

The pharmaceutical industry has shown growing interest in this compound, with several patents filed in 2022-2023 covering its use in various therapeutic applications. These intellectual property developments suggest that tert-butyl N-{2-2-(methylamino)propan-2-ylphenyl}carbamate may play an important role in future drug development pipelines.

In conclusion, tert-butyl N-{2-2-(methylamino)propan-2-ylphenyl}carbamate (CAS: 2229008-13-1) represents a valuable chemical entity with multiple potential applications in medicinal chemistry. Ongoing research continues to uncover new aspects of its biological activity and synthetic utility, positioning it as a compound of significant interest in the pharmaceutical research community.

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